![molecular formula C17H21NO3 B7541001 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid](/img/structure/B7541001.png)
1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid, also known as DAAO inhibitor, is a chemical compound that has been studied for its potential use in treating various neurological disorders.
Mechanism of Action
1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor works by inhibiting the activity of D-amino acid oxidase, an enzyme that breaks down D-amino acids in the brain. This leads to an increase in the levels of D-amino acids, which have been shown to have neuroprotective effects. D-amino acids have been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound inhibitor can increase the levels of D-serine and D-alanine in the brain. D-serine is an endogenous ligand for the glycine site of NMDA receptors, and D-alanine has been shown to have neuroprotective effects. This compound inhibitor has also been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor in lab experiments is that it can increase the levels of D-serine and D-alanine in the brain, which can have neuroprotective effects. However, one limitation is that this compound inhibitor may have off-target effects, which could complicate the interpretation of the results.
Future Directions
For research include investigating its potential use in treating other neurological disorders and studying its effects on synaptic plasticity and learning and memory.
Synthesis Methods
The synthesis of 1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor involves several steps, including the formation of a key intermediate and the coupling of the intermediate with other chemicals. The key intermediate is prepared by reacting 2,3-dihydro-1H-inden-5-amine with acetyl chloride in the presence of a base. The resulting intermediate is then coupled with cyclopentanecarboxylic acid to form the final product.
Scientific Research Applications
1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid inhibitor has been studied for its potential use in treating various neurological disorders, including schizophrenia, bipolar disorder, and Alzheimer's disease. It works by inhibiting the activity of D-amino acid oxidase, an enzyme that breaks down D-amino acids in the brain. This leads to an increase in the levels of D-amino acids, which have been shown to have neuroprotective effects.
properties
IUPAC Name |
1-[[2-(2,3-dihydro-1H-inden-5-yl)acetyl]amino]cyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c19-15(18-17(16(20)21)8-1-2-9-17)11-12-6-7-13-4-3-5-14(13)10-12/h6-7,10H,1-5,8-9,11H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFCJFOPBXHGAFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C(=O)O)NC(=O)CC2=CC3=C(CCC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.